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Compound of Interest

Compound Name: (S)-Pentan-2-amine hydrochloride

CAS No.: 216237-52-4

Cat. No.: B1406983

Get Quote

Chiral amines are foundational structural motifs in a vast array of biologically active molecules,

with an estimated 40-45% of small-molecule pharmaceuticals containing at least one

stereogenic amine center. The precise three-dimensional arrangement of these functional

groups is paramount, as it dictates the molecule's interaction with chiral biological targets such

as enzymes and receptors. (S)-Pentan-2-amine hydrochloride provides a robust,

stereochemically defined precursor for introducing the (S)-2-aminopentane scaffold, a key

component in various complex molecular architectures. Its utility spans from being a versatile

intermediate in multi-step syntheses to its use as a resolving agent in separating racemic

mixtures. This guide illuminates the critical technical aspects that ensure its effective and safe

use in a research and development setting.

Physicochemical and Structural Properties
(S)-Pentan-2-amine hydrochloride is the salt form of the chiral primary amine (S)-Pentan-2-

amine. The hydrochloride form enhances stability and simplifies handling, as it is typically a

crystalline solid at room temperature, unlike the more volatile free base.[1]
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The structure consists of a five-carbon pentyl chain with an amine group at the second carbon

position. The stereochemistry at this chiral center is designated as (S) according to the Cahn-

Ingold-Prelog priority rules.

Caption: Fig 1. Chemical Structure of (S)-Pentan-2-amine Hydrochloride

Key Physicochemical Data
The essential properties of (S)-Pentan-2-amine hydrochloride are summarized below for

quick reference.

Property Value Reference(s)

CAS Number 216237-52-4 [2]

Molecular Formula C₅H₁₄ClN [3]

Molecular Weight 123.62 g/mol [3]

IUPAC Name
(2S)-pentan-2-

amine;hydrochloride
[2]

Appearance Solid [1]

Purity (Typical) ≥97% to ≥98% [2][3]

SMILES CCCC.Cl [2]

InChI Key
AMIBHXGATODRDN-

JEDNCBNOSA-N
[1]

Stereoselective Synthesis: Pathways to
Enantiopurity
Achieving high enantiomeric excess (e.e.) is the primary objective in the synthesis of (S)-

Pentan-2-amine. The choice of synthetic route is driven by factors such as scalability, cost,

atom economy, and environmental impact ("greenness"). Two dominant strategies have

emerged as industry standards: biocatalytic asymmetric synthesis and catalytic asymmetric

reductive amination.
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Biocatalytic Synthesis via Transamination
Biocatalysis offers an elegant and environmentally benign route to chiral amines.[4] Amine

transaminases (ATAs) are enzymes that catalyze the transfer of an amino group from an amine

donor (like isopropylamine) to a ketone acceptor (pentan-2-one), creating the chiral amine with

high enantioselectivity.[5][6]

Causality and Expertise: The power of this method lies in the enzyme's active site, which is an

intrinsically chiral environment. This forces the amination of the prochiral ketone to proceed

through a stereochemically favored transition state, yielding one enantiomer in high excess.[5]

The reaction is typically run in aqueous buffer under mild pH and temperature conditions,

avoiding harsh reagents and simplifying downstream processing.[7] The primary challenge is

overcoming the reaction equilibrium, which often lies unfavorably. This is addressed through

process engineering, such as using a large excess of the amine donor or removing the ketone

byproduct (e.g., acetone from isopropylamine) to drive the reaction to completion.[4]

Biocatalytic Synthesis Workflow

Pentan-2-one
(Prochiral Ketone)

Bioreactor
Aqueous Buffer, Mild Temp/pH

Amine Donor
(e.g., Isopropylamine)

(S)-selective
Amine Transaminase (ATA)

Reaction Mixture:
(S)-Pentan-2-amine
Acetone Byproduct

Unreacted Substrates

Work-up
(e.g., pH adjustment,
Solvent Extraction)

HCl Addition Crystallization / Purification (S)-Pentan-2-amine HCl
(Crystalline Solid)

Fig 2. Workflow for biocatalytic synthesis.
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Caption: Fig 2. Workflow for biocatalytic synthesis.
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Asymmetric Reductive Amination
Asymmetric reductive amination is a highly efficient, atom-economical chemical method for

producing chiral amines.[8] The process involves the reaction of a ketone (pentan-2-one) with

an ammonia source (e.g., ammonium acetate) to form an imine intermediate in situ. This imine

is then immediately reduced by a reductant, typically hydrogen gas (H₂), in the presence of a

chiral transition metal catalyst.[9][10]

Causality and Expertise: The success of this reaction hinges on the chiral catalyst, often a

ruthenium or iridium complex coordinated to a chiral phosphine ligand (e.g., TunePhos,

SegPhos).[8][9] The ligand creates a chiral pocket around the metal center, which coordinates

to the imine. The hydrogen is then delivered to one face of the C=N double bond preferentially,

dictating the stereochemical outcome of the final amine.[11] This method is highly valued in

industrial settings for its high turnover numbers and directness, converting simple starting

materials into the high-value chiral product in a single, controlled step.[9]

Analytical and Quality Control (QC) Protocols
For a chiral intermediate intended for pharmaceutical use, a rigorous and well-validated set of

analytical controls is non-negotiable.[12][13] The quality control strategy must confirm identity,

strength, purity, and, most critically, the stereochemical integrity of the material.[14]

QC Workflow: A Self-Validating System
A robust QC protocol ensures that each batch of (S)-Pentan-2-amine hydrochloride meets

predefined specifications. This workflow integrates multiple analytical techniques, where the

results from each test corroborate the others, creating a self-validating system.
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Quality Control Validation Workflow

Identity Confirmation Purity & Impurity Profiling Stereochemical Integrity

Incoming Batch:
(S)-Pentan-2-amine HCl

¹H & ¹³C NMR Spectroscopy FTIR Spectroscopy Mass Spectrometry Purity by HPLC/UPLC
(Assay vs. Standard) Residual Solvents (GC-HS) Enantiomeric Excess (e.e.)

by Chiral HPLC

Compare All Data
to Pre-Approved Specifications

Batch Release
(Certificate of Analysis Issued)

Pass

Batch Rejection
(Out-of-Specification Investigation)

Fail

Fig 3. Integrated Quality Control workflow.
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Caption: Fig 3. Integrated Quality Control workflow.

Key Analytical Methodologies
4.2.1 Identity Confirmation: Spectroscopic Analysis

¹H NMR Spectroscopy: Provides confirmation of the molecular structure. The proton NMR

spectrum of (S)-Pentan-2-amine hydrochloride is expected to show distinct signals for the

methyl, methylene, and methine protons, with chemical shifts and splitting patterns

consistent with the structure.[15]
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¹³C NMR Spectroscopy: Confirms the carbon backbone, with five distinct signals expected

for the five non-equivalent carbon atoms in the pentane chain.[16]

FTIR Spectroscopy: Used to identify key functional groups. Characteristic peaks for N-H

stretching (of the ammonium salt), C-H stretching, and N-H bending will be present.

4.2.2 Enantiomeric Excess (e.e.) Determination The determination of enantiomeric purity is the

most critical quality attribute.

Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

Principle: This is the gold-standard technique.[17] The sample is passed through a column

containing a chiral stationary phase (CSP). The CSP interacts diastereomerically with the

two enantiomers, causing one to be retained longer than the other, resulting in their

separation.[18]

Column: A polysaccharide-based column (e.g., amylose or cellulose derivatives like

Chiralpak® or Chiralcel®) or a crown ether-based column (e.g., CROWNPAK®) is typically

effective for separating chiral amines.[19][20]

Mobile Phase: A mixture of a nonpolar solvent (e.g., hexane or heptane) and an alcohol

(e.g., isopropanol or ethanol), often with a small amount of an amine modifier (e.g.,

diethylamine) to improve peak shape.

Detection: UV detection at a low wavelength (e.g., 200-215 nm) is common as the

molecule lacks a strong chromophore.[20]

Quantification: The e.e. is calculated from the relative peak areas of the (S)- and (R)-

enantiomers: e.e. (%) = [(Area_S - Area_R) / (Area_S + Area_R)] * 100. A high-quality

batch should exhibit an e.e. of >99%.[21]

4.2.3 Purity Assay

Protocol: Reverse-Phase HPLC (RP-HPLC)

Principle: This method quantifies the main compound relative to any non-enantiomeric

impurities. A standard C18 column is used.
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Mobile Phase: Typically a gradient of water (with an acid modifier like TFA or formic acid)

and acetonitrile or methanol.

Quantification: The purity is determined by area percent, or more accurately, by assay

against a certified reference standard.

Table of Typical Specifications
Test Method

Acceptance
Criteria

Rationale

Appearance Visual
White to off-white

solid

Ensures consistency

and absence of gross

contamination.

Identity FTIR, ¹H NMR
Conforms to reference

spectrum

Confirms correct

molecular structure.

[12]

Assay RP-HPLC
98.0% - 102.0% (vs.

standard)

Quantifies the amount

of the active

substance.

Enantiomeric Purity Chiral HPLC
≥ 99.0% e.e. ((S)-

enantiomer)

Critical for ensuring

biological selectivity

and safety.[13]

Water Content Karl Fischer ≤ 0.5%
Water can affect

stability and reactivity.

Residual Solvents GC-HS Meets ICH Q3C limits

Ensures removal of

potentially toxic

process solvents.

Applications in Drug Development
The (S)-2-aminopentane scaffold is a valuable component in medicinal chemistry. Its

incorporation into a larger molecule can influence lipophilicity, hydrogen bonding capacity, and

overall spatial conformation, which in turn affects pharmacological properties like potency and

selectivity.
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A prominent example of a complex therapeutic agent containing a related structural motif is

Nirogacestat, an FDA-approved gamma-secretase inhibitor for treating desmoid tumors.[22]

The Nirogacestat molecule contains an L-norvalyl moiety, which is structurally (S)-2-

aminopentanoic acid amide.[22] While not directly synthesized from (S)-Pentan-2-amine, the

presence of this scaffold highlights its significance in constructing molecules that interact with

complex biological targets. The chiral amine provides a critical interaction point within the

binding pocket of the target enzyme.

Safety, Handling, and Disposal
Proper handling of (S)-Pentan-2-amine hydrochloride is essential for laboratory safety. As an

amine salt, it should be treated as a corrosive and irritant substance.

Personal Protective Equipment (PPE) and Handling
Engineering Controls: Always handle the solid material in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust.[23]

PPE: Wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) at all

times.[24]

Handling: Avoid contact with skin and eyes. Do not ingest. After handling, wash hands

thoroughly.[1][23] Keep the container tightly closed and store in a dry, well-ventilated place

away from incompatible materials like strong bases and oxidizing agents.[1]

Disposal Protocol
Chemical waste must be managed in a safe and environmentally responsible manner.

Waste Collection: Collect solid waste (S)-Pentan-2-amine hydrochloride and any

contaminated materials (e.g., weigh boats, gloves) in a designated, clearly labeled

hazardous waste container.[24][25]

Labeling: The container must be labeled "Hazardous Waste" and include the full chemical

name and associated hazards (Irritant, Corrosive).[25]

Disposal: The sealed waste container must be disposed of through an approved institutional

or commercial chemical waste program. Never dispose of this chemical down the drain or in
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regular trash.[26] Empty containers that held the material should be triple-rinsed with a

suitable solvent; the rinsate must be collected as hazardous waste before the container can

be disposed of as non-hazardous trash.[26]

Conclusion
(S)-Pentan-2-amine hydrochloride is more than a simple chemical reagent; it is an enabling

tool for the creation of complex, stereochemically pure molecules. A thorough understanding of

its synthesis, the rigorous application of analytical controls to validate its purity, and strict

adherence to safety protocols are paramount for its successful application in research and drug

development. This guide provides the foundational knowledge for scientists to confidently and

responsibly leverage the synthetic potential of this important chiral building block.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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